1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline

• CAS: 326902-13-0
• Molecular Formula: C16H14FNO
• Molecular Weight: 255.29 g/mol
• SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3F
• InChI: InChI=1S/C16H14FNO/c17-14-9-3-2-8-13(14)16(19)18-11-5-7-12-6-1-4-10-15(12)18/h1-4,6,8-10H,5,7,11H2
• InChIKey: ISSLGPYALULXJH-UHFFFAOYSA-N
• Solubility: 33.4 [ug/mL] (The mean of the results at pH 7.4)

1-(2-Fluorobenzoyl)-THQ Overview

1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline (CAS 326902-13-0) is an N-aroyl tetrahydroquinoline featuring a 2-fluorobenzoyl substituent on the nitrogen of the 1,2,3,4-tetrahydroquinoline ring . This compound belongs to a class of heterocyclic scaffolds widely employed in medicinal chemistry due to the conformational constraints and lipophilic properties conferred by the tetrahydroquinoline core . The 2-fluorobenzoyl moiety introduces unique electronic and steric characteristics that influence both molecular recognition and metabolic stability, making it a distinct chemical entity for structure-activity relationship (SAR) exploration [1].

Medicinal Chemistry Scaffold N-aroyl tetrahydroquinoline core for SAR exploration

Pathway Context Reported mTOR kinase and apoptosis pathway study fit

Pharmacophore Feature 2-fluorobenzoyl group for electronic/steric modulation studies

• [1] Chaube, U. et al. Synthesis, biological screening, and binding mode analysis of some N-substituted tetrahydroquinoline analogs as apoptosis inducers and anticancer agents. Journal of Molecular Structure 1318 (2024) 139330. View Source

Why 1-(2-Fluorobenzoyl)-THQ Cannot Be Replaced

The 2-fluorobenzoyl substituent in 1-(2-Fluorobenzoyl)-1,2,3,4-tetrahydroquinoline (CAS 326902-13-0) is not an arbitrary modification; it dictates the compound's biological profile and chemical behavior in ways that unsubstituted or differently substituted analogs do not replicate. Fluorine at the ortho position introduces a strong electron-withdrawing effect and a unique steric constraint that alters the conformation of the amide bond, thereby affecting target binding affinity and metabolic stability [1]. Class-level evidence from N-substituted tetrahydroquinoline series demonstrates that even subtle changes in the aryl substituent (e.g., 2-fluoro vs. 4-fluoro or benzoyl) can lead to significant shifts in potency, as observed in anticancer assays where fluorine position critically influenced mTOR docking scores and cytotoxicity [1]. Substitution with a generic N-aroyl or unsubstituted tetrahydroquinoline would not preserve the same SAR, making direct replacement without validation of biological equivalence a scientific risk.

Ortho-fluorine substitution 2-Fluoro vs. 4-fluoro or unsubstituted benzoyl may shift target binding and metabolic stability profiles.

Generic N-aroyl replacement Direct replacement with non-fluorinated or differently substituted analogs may not preserve reported cytotoxicity or docking profiles.

SAR transferability Class-level evidence suggests substitution position critically influences assay response; re-validation required.

• [1] Chaube, U. et al. Synthesis, biological screening, and binding mode analysis of some N-substituted tetrahydroquinoline analogs as apoptosis inducers and anticancer agents. Journal of Molecular Structure 1318 (2024) 139330. View Source

Quantitative Evidence for 1-(2-Fluorobenzoyl)-THQ

Lung Cancer Cytotoxicity vs. 5-Fluorouracil

Compound 17f, identified as 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline, exhibited an IC50 of 0.082 µM against lung cancer cell lines, representing a 3.4-fold improvement in potency compared to the standard chemotherapeutic agent 5-fluorouracil (5FU, IC50 = 0.28 µM) in the same assay system [1]. Molecular docking studies further revealed that 17f achieved a docking score of -10.5 kcal/mol against the mTOR kinase domain (PDB: 4JT6), outperforming both 5FU (-7.6 kcal/mol) and the co-crystallized ligand X6K (-7.6 kcal/mol), indicating a stronger predicted binding affinity [1].

Lung Cancer Cytotoxicity

Head-to-head

IC50: 0.082 µM (Target) vs. 0.28 µM (5-FU)

Supports cell-model cytotoxicity endpoint review

Cell viability assay, lung cancer lines; data from single study

Evidence Dimension	Cytotoxicity (IC50) against lung cancer cells
Target Compound Data	IC50 = 0.082 µM
Comparator Or Baseline	5-Fluorouracil (5FU): IC50 = 0.28 µM
Quantified Difference	3.4-fold higher potency
Conditions	Cell viability assay using lung cancer cell lines (specific line not detailed in abstract)

Why This Matters

A 3.4-fold potency advantage over a clinically used chemotherapeutic agent in a direct comparison supports the compound's selection for lung cancer drug discovery programs seeking improved efficacy.

• [1] Chaube, U. et al. Synthesis, biological screening, and binding mode analysis of some N-substituted tetrahydroquinoline analogs as apoptosis inducers and anticancer agents. Journal of Molecular Structure 1318 (2024) 139330. View Source

mTOR Binding Affinity vs. Reference Ligands

In molecular docking simulations against the mTOR kinase domain (PDB: 4JT6), 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline (compound 17f) achieved a docking score of -10.5 kcal/mol, which is significantly more favorable than the scores for both the standard drug 5-fluorouracil (-7.6 kcal/mol) and the co-crystal ligand X6K (-7.6 kcal/mol) [1]. This 2.9 kcal/mol difference corresponds to a predicted binding affinity improvement of approximately 100-fold in terms of equilibrium dissociation constant (ΔG = -RT lnKd) [1].

mTOR Docking Score

Head-to-head

-10.5 kcal/mol (Target) vs. -7.6 (5-FU/X6K)

Supports mTOR binding-site modeling context

In silico docking, PDB 4JT6; predicted affinity context

Evidence Dimension	Predicted binding affinity (docking score)
Target Compound Data	Docking Score = -10.5 kcal/mol
Comparator Or Baseline	5-Fluorouracil: -7.6 kcal/mol; Co-crystal ligand X6K: -7.6 kcal/mol
Quantified Difference	ΔΔG ≈ -2.9 kcal/mol (approx. 100-fold predicted affinity increase)
Conditions	In silico molecular docking using mTOR kinase domain (PDB: 4JT6)

Why This Matters

Enhanced predicted binding to mTOR, a validated anticancer target, distinguishes this compound from structurally similar analogs lacking the 2-fluorobenzoyl group, prioritizing it for lead optimization in mTOR-focused programs.

• [1] Chaube, U. et al. Synthesis, biological screening, and binding mode analysis of some N-substituted tetrahydroquinoline analogs as apoptosis inducers and anticancer agents. Journal of Molecular Structure 1318 (2024) 139330. View Source

Multi-Target HTS Screening Profile

High-throughput screening (HTS) data aggregated from multiple sources indicate that 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline has been tested against a range of targets, including regulator of G-protein signaling 4 (RGS4), mu-type opioid receptor (MOR-1), ADAM17, and muscarinic acetylcholine receptor M1 . While quantitative potency values are not reported in the aggregated summary, the compound's inclusion in these diverse screens suggests a broad interaction profile that is distinct from many in-class analogs that may show activity in only a single target class.

HTS Multi-Target Profile

Data to verify

Reported screening against RGS4, MOR-1, ADAM17, M1

Supports multi-target screening context

Aggregated HTS data; quantitative values not reported

Evidence Dimension	Number of biological targets screened
Target Compound Data	Tested in assays for RGS4, MOR-1, ADAM17, M1, and others
Comparator Or Baseline	Typical in-class analogs: limited to 1-2 target classes
Quantified Difference	Not quantifiable; inferred from breadth of screens
Conditions	Various cell-based and biochemical HTS assays (Johns Hopkins Ion Channel Center, Scripps Research Institute)

Why This Matters

A broader screening profile increases the likelihood of identifying unexpected therapeutic applications, making this compound a versatile chemical probe for early-stage drug discovery.

Key Application Scenarios for 1-(2-Fluorobenzoyl)-THQ

Lead Identification in mTOR-Driven Lung Cancer

Given its 3.4-fold potency advantage over 5-fluorouracil in lung cancer cell assays and its superior predicted mTOR binding affinity (docking score of -10.5 kcal/mol vs. -7.6 kcal/mol for reference ligands), 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline is a compelling starting point for medicinal chemistry optimization programs targeting mTOR-driven lung cancers [1]. The compound's ability to induce late apoptosis, as demonstrated by flow cytometry, further supports its use in phenotypic screening cascades aimed at identifying pro-apoptotic anticancer agents [1].

Chemical Probe for GPCR and Enzyme Target Deconvolution

The compound's activity across multiple HTS assays, including those for RGS4 (a regulator of G-protein signaling), mu-opioid receptor (MOR-1), and ADAM17 (a sheddase), positions it as a useful chemical probe for target deconvolution studies [1]. Researchers can employ this compound in chemoproteomics or cellular thermal shift assays (CETSA) to identify and validate novel protein targets within the GPCR and metalloprotease families, leveraging its unique 2-fluorobenzoyl pharmacophore as an affinity handle for pull-down experiments [1].

Scaffold-Hopping Reference for Fluorinated THQ SAR

In SAR campaigns exploring N-aroyl tetrahydroquinolines, 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline serves as a critical reference compound for understanding the impact of ortho-fluorine substitution on biological activity. Class-level data indicate that fluorine position on the benzoyl ring can dramatically alter target affinity and selectivity; this compound thus provides a benchmark against which analogs with 3-fluoro, 4-fluoro, or chloro substituents can be quantitatively compared in parallel assays [1].

Application

Selection Property

Validation Focus

Lung cancer cell-model studies

Cell-model cytotoxicity endpoint review

mTOR binding-site modeling and apoptosis pathway readouts

GPCR and metalloprotease target deconvolution

Multi-target screening profile

Target engagement and selectivity profiling

Fluorinated THQ SAR reference

Ortho-fluorine substitution effects

Comparative SAR and substitution impact validation

• [1] Chaube, U. et al. Synthesis, biological screening, and binding mode analysis of some N-substituted tetrahydroquinoline analogs as apoptosis inducers and anticancer agents. Journal of Molecular Structure 1318 (2024) 139330. View Source